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Compound of Interest

Compound Name: C23H21CIN4O7

Cat. No.: B12626156

Chemical Identification: The molecular formula C23H21CIN4O7 corresponds to the active
pharmaceutical ingredient Cabozantinib.[1] Cabozantinib, also known by trade names such as
Cabometyx® and Cometrig®, is a tyrosine kinase inhibitor used in cancer therapy.[2][3][4][5]
Due to its cytotoxic and cytostatic properties, it is classified as a hazardous drug, requiring
specialized handling and disposal procedures to ensure personnel safety and environmental
protection.[6][7][8][9]

This guide provides detailed, step-by-step procedures for the safe disposal of Cabozantinib
and associated waste materials in a laboratory or clinical setting. Adherence to these
guidelines is critical to comply with regulations set forth by agencies such as the U.S.
Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration
(OSHA).[7][8][°]

Personal Protective Equipment (PPE) and Safety
Precautions

Before handling Cabozantinib waste, all personnel must be equipped with the appropriate PPE
to prevent exposure. This is a critical first step in the disposal protocol.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Item Specification Rationale

Chemotherapy-rated, powder- )
o Prevents skin contact and
Gloves free nitrile gloves (double- ]
) absorption.[10]
gloving recommended)

Disposable, lint-free, solid-front  Protects skin and personal

Gown ) ) o
gown with back closure clothing from contamination.
) Safety goggles or a full-face Protects eyes from dust,
Eye Protection )
shield aerosols, or splashes.[10][11]

A NIOSH-approved respirator

Resnirat (e.g., N95) may be required if Prevents inhalation of
espirator
P Y handling powders or creating hazardous particles.[10][11]
aerosols.

Personnel must receive training on the proper donning, doffing, and disposal of all PPE items.

[9]

Waste Segregation and Containment Protocol

Proper segregation at the point of generation is the most critical step in managing hazardous
pharmaceutical waste. Misclassification can lead to regulatory violations and environmental
harm.[6][12]

Step 1: Identify Waste Type Categorize all waste contaminated with Cabozantinib. This
includes:

Grossly Contaminated Items: Unused or expired tablets, raw chemical powder.

Trace Contaminated Items: Empty stock bottles, weighing papers, contaminated vials.

Contaminated Sharps: Needles, syringes, or glass pipettes used in handling the drug.

Contaminated PPE: Used gloves, gowns, and other disposable protective gear.

Step 2: Use Designated Waste Containers Dispose of waste in appropriately colored and
labeled containers as mandated by federal and institutional guidelines.[7][9]
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Table 2: Waste Container Specifications for Cabozantinib

Waste Type Container Color Container Type Labeling
"CYTOTOXIC
Cytotoxic/Cytostatic ) Leak-proof, puncture- WASTE,"
Purple Lid ] )
Waste resistant container "CHEMOTHERAPY
WASTE"[6]

o "HAZARDOUS DRUG
Leak-proof, rigid

Hazardous , _ WASTE,"
] Black container with a
Pharmaceutical Waste , "INCINERATE ONLY"
secure lid ]

Puncture-proof sharps  "HAZARDOUS DRUG

Contaminated Sharps  Yellow or Purple ,
container WASTE ONLY"[6][7]

Note: Container color-coding may vary by jurisdiction. Always follow your institution's specific
waste management plan.

Step 3: Secure and Label Containers Ensure all containers are securely sealed to prevent
leakage or spills.[6][7][12] Each container must be clearly labeled with its contents ("Hazardous
Pharmaceutical Waste - Cabozantinib") and the date of accumulation.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper segregation and
disposal of waste generated from Cabozantinib.
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Caption: Workflow for the segregation and disposal of Cabozantinib waste.
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Final Disposal Procedure

Step 1: Temporary On-Site Storage Store sealed and labeled waste containers in a designated,
secure area away from general traffic.[7][12] This area should be clearly marked as a
hazardous waste accumulation point.

Step 2: Arrange for Professional Disposal The disposal of hazardous pharmaceutical waste
must be handled by a licensed and certified hazardous waste management company.[7][8] Do
not attempt to dispose of this waste through standard laboratory or municipal trash services.

Step 3: Incineration The required method for destroying cytotoxic and hazardous
pharmaceutical waste is high-temperature incineration at an EPA-permitted facility.[6][7][9] This
process ensures the complete destruction of the active pharmaceutical ingredient, preventing
its release into the environment. Sewer disposal (flushing down a drain) of hazardous
pharmaceuticals is strictly prohibited by the EPA.[8][9]

Step 4: Documentation Maintain meticulous records of all hazardous waste generated and
disposed of, including manifests provided by the waste hauler. This documentation is essential
for regulatory compliance.[6]

By adhering to this comprehensive disposal plan, researchers and laboratory professionals can
ensure a safe working environment, protect the ecosystem, and maintain full regulatory
compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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